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Compound of Interest

Compound Name: Dimethyl octadecanedioate

Cat. No.: B074464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl octadecanedioate is a diester of the C18 dicarboxylic acid, octadecanedioic acid. In

cosmetic science, it is primarily utilized for its emollient and moisturizing properties.[1][2] This

document provides a comprehensive overview of its application in cosmetic formulations,

detailing its known functions, physical and chemical properties, and proposed mechanisms of

action. Furthermore, it outlines detailed experimental protocols for evaluating its efficacy and

elucidating its effects on skin physiology.

Physicochemical Properties
A summary of the key physicochemical properties of Dimethyl octadecanedioate is presented

in Table 1. This data is essential for formulation development, enabling appropriate selection of

solvents, emulsifiers, and other excipients.
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Property Value Reference

Synonyms

Octadecanedioic acid,

dimethyl ester; Dimethyl 1,18-

octadecanedioate

[3]

CAS Number 1472-93-1 [3]

Molecular Formula C20H38O4 [3]

Molecular Weight 342.51 g/mol [3]

Appearance
White to almost white

crystalline powder
[2]

Purity >98% [3]

Melting Point 60°C [2]

Boiling Point 207°C at 3 mmHg [2]

Solubility
Insoluble in water. Soluble in

oils and organic solvents.
Inferred from structure

LogP 7.3 [2]

Applications in Cosmetic Formulations
Dimethyl octadecanedioate is incorporated into a variety of cosmetic products, including

creams, lotions, and serums, primarily for the following functions:

Emollient: As an emollient, it helps to soften and smooth the skin by forming a protective

layer on the stratum corneum, reducing water loss and improving skin texture.

Moisturizing Agent: By forming an occlusive film, it aids in maintaining skin hydration.[1][2]

Solvent: Its chemical nature allows it to act as a solvent for other lipophilic active ingredients

in a formulation.
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Proposed Mechanisms of Action and Signaling
Pathways for Investigation
While the primary functions of Dimethyl octadecanedioate are attributed to its

physicochemical properties as an emollient, its structural similarity to endogenous dicarboxylic

acids suggests potential interactions with biological pathways in the skin. The following are

proposed mechanisms that warrant further investigation.

Modulation of Peroxisome Proliferator-Activated
Receptors (PPARs)
Dicarboxylic acids have been shown to act as signaling molecules that can activate PPARs, a

family of nuclear receptors involved in regulating lipid metabolism and inflammation. Activation

of PPARs in keratinocytes can lead to the synthesis of lipids that are crucial for skin barrier

function. Given that Dimethyl octadecanedioate is a derivative of a long-chain dicarboxylic

acid, it is hypothesized that it may be metabolized in the skin to its active diacid form, which

could then bind to and activate PPARs, leading to an improvement in skin barrier integrity.
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Proposed PPAR signaling pathway for Dimethyl Octadecanedioate.

Influence on Skin Barrier Components
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The moisturizing effect of an ingredient can be linked to its ability to positively influence the key

components of the skin barrier. The following are potential areas of investigation for Dimethyl
octadecanedioate:

Ceramide Synthesis: Ceramides are essential lipids for maintaining the integrity of the

stratum corneum. It is plausible that by providing a source of long-chain fatty acids (after

metabolism), Dimethyl octadecanedioate could serve as a precursor for ceramide

synthesis.

Filaggrin Expression: Filaggrin is a protein that plays a critical role in the formation of the

cornified envelope and the production of natural moisturizing factors (NMFs). Investigating

the effect of Dimethyl octadecanedioate on filaggrin expression could reveal another

mechanism for its moisturizing properties.

Aquaporin-3 Expression: Aquaporin-3 (AQP3) is a channel protein in keratinocytes that

facilitates the transport of water and glycerol, contributing to skin hydration. An upregulation

of AQP3 expression by Dimethyl octadecanedioate could be a potential mechanism of

action.

Experimental Protocols
To substantiate the efficacy of Dimethyl octadecanedioate and explore its mechanisms of

action, the following experimental protocols are recommended.

In Vitro and Ex Vivo Evaluation of Skin Barrier Function
Objective: To quantify the effect of a formulation containing Dimethyl octadecanedioate on

skin barrier integrity.

Methodology: Transepidermal Water Loss (TEWL) Measurement

Model: Excised human or porcine skin mounted on Franz diffusion cells.

Formulation Preparation: Prepare a base formulation (e.g., oil-in-water emulsion) and a test

formulation containing a specified concentration of Dimethyl octadecanedioate (e.g., 1-5%

w/w).
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Application: Apply a standardized amount of the base and test formulations to the epidermal

side of the skin samples.

Incubation: Incubate the skin samples under controlled temperature and humidity.

TEWL Measurement: At predetermined time points (e.g., 0, 1, 4, 8, and 24 hours), measure

the TEWL using a Tewameter®.

Data Analysis: Compare the TEWL values of the skin treated with the test formulation to that

treated with the base formulation and an untreated control. A decrease in TEWL indicates an

improvement in skin barrier function.
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Workflow for TEWL measurement.

In Vivo Evaluation of Skin Hydration
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Objective: To assess the moisturizing efficacy of a formulation containing Dimethyl
octadecanedioate on human skin.

Methodology: Corneometry

Subjects: Recruit a panel of healthy volunteers with dry to normal skin.

Test Areas: Define test areas on the volar forearm of each subject.

Baseline Measurement: Acclimatize subjects to the room conditions and measure baseline

skin hydration using a Corneometer®.

Formulation Application: Apply a standardized amount of the test formulation and a placebo

(base formulation) to the designated test areas.

Post-Application Measurements: Measure skin hydration at specified time intervals (e.g., 1,

2, 4, 8, and 24 hours) after application.

Data Analysis: Calculate the percentage change in skin hydration from baseline for both the

test and placebo formulations. Statistical analysis (e.g., t-test or ANOVA) should be

performed to determine the significance of the results.

Evaluation of Emollient Properties
Objective: To characterize the sensory and physical properties of Dimethyl octadecanedioate
as an emollient.

Methodology: Contact Angle and Interfacial Tension Measurement

Contact Angle:

Substrate: Use a synthetic skin substrate (e.g., Vitro-Skin®).

Procedure: Place a droplet of Dimethyl octadecanedioate on the substrate and measure

the contact angle using a goniometer. A lower contact angle indicates better spreadability.

Interfacial Tension:
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Method: Use the pendant drop method to measure the interfacial tension between

Dimethyl octadecanedioate and water.

Interpretation: A lower interfacial tension suggests better emulsifiability and potentially a

lighter skin feel.

Data Presentation
The following tables provide a template for summarizing quantitative data from the proposed

experiments.

Table 2: In Vivo Skin Hydration (Corneometry)

Time Point
Mean % Increase in
Hydration
(Placebo)

Mean % Increase in
Hydration (Test
Formulation)

p-value

1 Hour

4 Hours

8 Hours

24 Hours

Table 3: Ex Vivo Skin Barrier Function (TEWL)

Time Point
Mean TEWL
(g/m²/h) - Untreated

Mean TEWL
(g/m²/h) - Placebo

Mean TEWL
(g/m²/h) - Test
Formulation

0 Hour

4 Hours

8 Hours

24 Hours
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Safety and Regulatory Information
Based on available safety data sheets, Dimethyl octadecanedioate is not classified as a

hazardous substance. However, as with any cosmetic ingredient, it is recommended to conduct

standard safety and toxicological testing, such as patch testing for irritation and sensitization, to

ensure its safety in the final formulation.

Conclusion
Dimethyl octadecanedioate is a promising emollient and moisturizing agent for cosmetic

formulations. While its primary benefits are currently attributed to its physical properties, further

research into its potential biological activities, such as the modulation of PPAR signaling and its

influence on key skin barrier components, could reveal additional benefits. The experimental

protocols outlined in this document provide a framework for researchers to thoroughly evaluate

the efficacy and mechanisms of action of Dimethyl octadecanedioate, thereby supporting the

development of innovative and effective skincare products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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